1-(2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)-6-oxo-N-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]-N-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C22H20N4O5/c1-14-2-5-16(6-3-14)24-22(29)17-7-9-21(28)26(25-17)12-20(27)23-11-15-4-8-18-19(10-15)31-13-30-18/h2-10H,11-13H2,1H3,(H,23,27)(H,24,29)
• InChI Key: LUFCFOCELPKLQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H20N4O5
• Molecular Weight: 420.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired route of synthesis and the available starting materials. For example, the benzo[d][1,3]dioxol group could potentially be introduced via a condensation reaction.

Scientific Research Applications

Antibacterial Properties

Research on compounds structurally related to the chemical has demonstrated significant antibacterial properties. Specifically, compounds from the benzo[d]thiazol and pyrazol-5-one families, which share some structural similarities with the target chemical, have shown promising antibacterial activity against bacteria like Staphylococcus aureus and Bacillus subtilis. This suggests potential applications of the target compound in the development of new antibacterial agents (Palkar et al., 2017).

Antioxidant Activity

Compounds related to the chemical in focus have been studied for their antioxidant properties. For instance, derivatives of 4,5,6,7-tetrahydrobenzothiophene, a structurally related compound, exhibited significant antioxidant activities. This highlights the potential of the chemical under discussion in contributing to the research and development of antioxidant agents (Gouda et al., 2010).

Antimicrobial and Anti-inflammatory Applications

Studies on analogous compounds show that they possess antimicrobial and anti-inflammatory properties. For example, indolyl azetidinones, which bear resemblance in structure to the target compound, have been found effective in anti-inflammatory activities. Similarly, novel thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety have shown antimicrobial activities. This implies potential antimicrobial and anti-inflammatory applications for the chemical (Kalsi et al., 1990).

Potential in Cancer Research

Derivatives of benzo[d][1,3]dioxol have shown promise in cancer research. Compounds with this structural element, like IPR-1 and IPR-69, have exhibited potential in breast cancer metastasis inhibition. This suggests that the chemical could have applications in cancer research, especially in understanding and developing treatments for metastasis (Wang et al., 2011).